![molecular formula C8H11N3O3S B3085290 2-(Methyl(2-oxo-2-(thiazol-2-ylamino)ethyl)amino)acetic acid CAS No. 1153236-63-5](/img/structure/B3085290.png)
2-(Methyl(2-oxo-2-(thiazol-2-ylamino)ethyl)amino)acetic acid
Description
2-(Methyl(2-oxo-2-(thiazol-2-ylamino)ethyl)amino)acetic acid , also known as MTAA , is a heterocyclic organic compound. Its chemical structure comprises a thiazole ring, an amino group, and a carboxylic acid functional group. The thiazole ring contributes to its aromaticity and plays a crucial role in its biological activities. Thiazoles have been explored extensively due to their diverse pharmacological properties, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor effects .
Molecular Structure Analysis
MTAA’s molecular structure consists of a thiazole ring fused with an aminoethyl group and a carboxylic acid. The planarity of the thiazole ring, along with its aromaticity, influences its reactivity. The lone pair of π-electrons on the sulfur atom contributes to its aromatic character. The C-5 atom is susceptible to electrophilic substitution, while the C-2 atom can undergo nucleophilic substitution .
Physical and Chemical Properties Analysis
Properties
IUPAC Name |
2-[methyl-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]amino]acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3S/c1-11(5-7(13)14)4-6(12)10-8-9-2-3-15-8/h2-3H,4-5H2,1H3,(H,13,14)(H,9,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFRAQLYWMFUPNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=NC=CS1)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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